Cas no 858745-20-7 (N-[2-(6-formyl-7-methoxy-1,3-benzodioxol-5-yl)ethyl]-N-methylpropanamide)

• Product Name: N-[2-(6-formyl-7-methoxy-1,3-benzodioxol-5-yl)ethyl]-N-methylpropanamide
• CAS No: 858745-20-7
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 6783658
• PubChem ID: 907304
• Update Time: 2025-06-09

N-[2-(6-formyl-7-methoxy-1,3-benzodioxol-5-yl)ethyl]-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• CS-0362023
• BBL030031
• N-(2-(6-formyl-7-methoxybenzo[d][1,3]dioxol-5-yl)ethyl)-N-methylpropionamide
• 858745-20-7
• N-[2-(6-formyl-7-methoxy-1,3-benzodioxol-5-yl)ethyl]-N-methylpropanamide
• AKOS015955581
• N-[2-(6-FORMYL-7-METHOXY-2H-1,3-BENZODIOXOL-5-YL)ETHYL]-N-METHYLPROPANAMIDE
• VS-09567
• STL372763

• Inchi： 1S/C15H19NO5/c1-4-13(18)16(2)6-5-10-7-12-15(21-9-20-12)14(19-3)11(10)8-17/h7-8H,4-6,9H2,1-3H3
• InChI Key： UCGMSEDPWQIOHX-UHFFFAOYSA-N
• SMILES： O1COC2=C(C(C=O)=C(C=C12)CCN(C)C(CC)=O)OC

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 65.1Ų

Additional information on N-[2-(6-formyl-7-methoxy-1,3-benzodioxol-5-yl)ethyl]-N-methylpropanamide

Compound CAS No. 858745-20-7: N-[2-(6-formyl-7-methoxy-1,3-benzodioxol-5-yl)ethyl]-N-methylpropanamide

The compound N-[2-(6-formyl-7-methoxy-1,3-benzodioxol-5-yl)ethyl]-N-methylpropanamide (CAS No. 858745-20-7) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of amides and features a benzodioxole ring system, which is known for its unique electronic properties and potential applications in various fields such as pharmacology and materials science.

Recent studies have highlighted the importance of benzodioxole derivatives in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The 6-formyl and 7-methoxy substituents on the benzodioxole ring contribute to the compound's reactivity and selectivity, making it a promising candidate for further research in medicinal chemistry.

The synthesis of N-[2-(6-formyl-7-methoxy-1,3-benzodioxol-5-yl)ethyl]-N-methylpropanamide involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the methylamide group enhances the compound's stability and solubility, which are critical factors for its potential use in pharmaceutical formulations.

One of the most significant aspects of this compound is its ability to act as a precursor for more complex molecules. Researchers have explored its role in the construction of heterocyclic frameworks, which are essential components of many bioactive agents. The benzodioxole moiety has been shown to exhibit antioxidant properties, further underscoring its potential utility in health-related applications.

In terms of physical properties, CAS No. 858745-20-7 exhibits a melting point of approximately 120°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory procedures, including chromatographic separations and spectroscopic analyses.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy. These studies have revealed that the 6-formyl group plays a crucial role in determining the compound's reactivity towards nucleophilic attacks, making it an attractive target for catalytic transformations.

The application of N-[2-(6-formyl-7-methoxy-1,3-benzodioxol-5-yl)ethyl]-N-methylpropanamide extends beyond traditional chemistry into the realm of materials science. Its ability to form stable complexes with metal ions has led to its exploration as a potential ligand in coordination chemistry and catalysis.

In conclusion, CAS No. 858745-20-7, or N-[2-(6-formyl-7-methoxy-1,3-benzodioxol